Cas no 81740-17-2 (N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide)

N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide structure
81740-17-2 structure
Product Name:N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide
CAS No:81740-17-2
MF:C11H14FNO
MW:195.23336648941
MDL:MFCD00464524
CID:1028365
PubChem ID:2774284
Update Time:2025-04-20

N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Fluorophenyl)pivalamide
    • N-(3-fluorophenyl)-2,2-dimethylpropanamide
    • N-(3-Fluoro-phenyl)-2,2-diMethyl-propionaMide
    • AKOS000276981
    • DTXSID00378973
    • MUTPRGMDSOTCJF-UHFFFAOYSA-N
    • MFCD00464524
    • E89467
    • N-(2,2-Dimethylpropanoyl)-3-fluoroaniline
    • CS-0190971
    • SCHEMBL3880470
    • N-(3-Fluorophenyl)-2,2-dimethylpropionamide
    • 81740-17-2
    • 3'-Fluoropivalanilide, N-(2,2-Dimethylpropanoyl)-3-fluoroaniline
    • 2,2-Dimethyl-N-(3-fluorophenyl)propanamide
    • DB-352318
    • STL260367
    • N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide
    • MDL: MFCD00464524
    • Inchi: 1S/C11H14FNO/c1-11(2,3)10(14)13-9-6-4-5-8(12)7-9/h4-7H,1-3H3,(H,13,14)
    • InChI Key: MUTPRGMDSOTCJF-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)NC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 195.105942232g/mol
  • Monoisotopic Mass: 195.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.1Ų

N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide Pricemore >>

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